1-(2-morpholino-6,7-dihydropyrido[2,3-d]pyrimidin-8(5H)-yl)-2-(1H-pyrrol-1-yl)ethan-1-one

• IUPAC Name: 1-(2-morpholin-4-yl-6,7-dihydro-5H-pyrido[2,3-d]pyrimidin-8-yl)-2-pyrrol-1-ylethanone
• InChI: InChI=1S/C17H21N5O2/c23-15(13-20-5-1-2-6-20)22-7-3-4-14-12-18-17(19-16(14)22)21-8-10-24-11-9-21/h1-2,5-6,12H,3-4,7-11,13H2
• InChI Key: XAXPWOWBDKCMKV-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=CN=C(N=C2N(C1)C(=O)CN3C=CC=C3)N4CCOCC4
• Molecular Formula: C17H21N5O2
• Molecular Weight: 327.4 g/mol

Description

1-(2-morpholino-6,7-dihydropyrido[2,3-d]pyrimidin-8(5H)-yl)-2-(1H-pyrrol-1-yl)ethan-1-one is a useful research compound. Its molecular formula is C17H21N5O2 and its molecular weight is 327.388. The purity is usually 95%.
BenchChem offers high-quality 1-(2-morpholino-6,7-dihydropyrido[2,3-d]pyrimidin-8(5H)-yl)-2-(1H-pyrrol-1-yl)ethan-1-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(2-morpholino-6,7-dihydropyrido[2,3-d]pyrimidin-8(5H)-yl)-2-(1H-pyrrol-1-yl)ethan-1-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

A One-Pot Biginelli Synthesis - This approach was utilized for synthesizing novel dihydropyrimidinone derivatives containing a morpholine moiety, highlighting an efficient method for creating compounds with potential biological activities (Bhat et al., 2018).

Hydrogen-bonded Structures - The study of neutral, anionic, and hydrated amino-nitrosopyrimidines containing a morpholine group revealed significant electronic polarization and intramolecular hydrogen bonding, contributing to the understanding of their structural and electronic characteristics (Orozco et al., 2008).

Antitumor Activity and Molecular Docking

Antitumor Evaluation and Molecular Docking - New morpholine-based heterocycles were synthesized and assessed for their antitumor activities against human lung cancer and hepatocellular carcinoma cell lines, with some compounds showing promising results. Computational studies supported the biological activity findings (Muhammad et al., 2017).

Chemical Synthesis Techniques

Novel Synthesis Approaches - Research on dihydropyrindines and tetrahydroquinolines presented a one-pot synthesis method involving a multi-step process that includes coupling, isomerization, and cyclocondensation, demonstrating a versatile approach to creating structurally diverse compounds (Yehia et al., 2002).

Functionalized Tetrahydropyrimidin-2-thiones Synthesis - The use of zinc chloride to promote one-pot reactions resulted in the synthesis of tetrahydropyrimidin-2-thiones with good yields and diastereoselectivity, showcasing the potential for creating functionalized molecules for further research applications (Liu et al., 2014).